Cas no 890764-08-6 (1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine)

• Product Name: 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine
• CAS No: 890764-08-6
• MF: C₁₅H₁₂FN₃
• MW: 253.274286270142
• MDL: MFCD08443097
• CID: 1938177
• PubChem ID: 11528956
• Update Time: 2025-05-19

1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 1-(2-fluorophenyl)-3-phenyl-
• 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-ylamine
• G84632
• MFCD08443097
• CS-0363351
• 2-(2-FLUOROPHENYL)-5-PHENYLPYRAZOL-3-AMINE
• 890764-08-6
• 1-(2-FLUOROPHENYL)-3-PHENYL-1H-PYRAZOL-5-AMINE
• AKOS000125994
• DTXSID601246336
• 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine

• MDL： MFCD08443097
• Inchi： 1S/C15H12FN3/c16-12-8-4-5-9-14(12)19-15(17)10-13(18-19)11-6-2-1-3-7-11/h1-10H,17H2
• InChI Key： VMASRFMJSGJXEG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 253.10152556Da
• Monoisotopic Mass: 253.10152556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 454.8±40.0 °C at 760 mmHg
• Flash Point: 228.8±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine

1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine (CAS No. 890764-08-6)

1-(2-Fluorophenyl)-3-phenyl-1H-pyrazol-5-amine (CAS No. 890764-08-6) is a structurally unique compound belonging to the pyrazole class of heterocyclic compounds. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrazole ring substituted with a fluorophenyl group at position 2 and a phenyl group at position 3, along with an amine group at position 5. These substituents contribute to its distinct chemical properties and reactivity.

The synthesis of 1-(2-fluorophenyl)-3-phenyl-pyrazolamine (CAS No. 890764-08-6) involves a multi-step process that typically begins with the preparation of the pyrazole core. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound using various coupling reactions, such as the Huisgen cycloaddition or the Buchwald-Hartwig amination. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery.

One of the most promising aspects of 1-(2-fluorophenyl)-3-phenyl-pyrazolamine (CAS No. 890764-08-) is its potential as a lead compound in drug development. Preclinical studies have demonstrated its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. For instance, recent research has shown that this compound exhibits potent inhibitory activity against tyrosine kinases, making it a potential candidate for anti-cancer therapies.

In addition to its pharmacological applications, 1-(2-fluorophenyl)-3-phencyl-pyrazolamine (CAS No. 890764-) has also been explored for its role in agrochemicals. Studies have indicated that this compound possesses significant pesticidal activity against a range of agricultural pests, including insects and fungi. Its ability to interfere with essential biochemical pathways in these organisms makes it a promising candidate for the development of eco-friendly pesticides.

The unique electronic properties of 1-(2-fluorophenyl)-3-phencyl-pyrazolamine (CAS No. 890764-) also make it an attractive candidate for materials science applications. Researchers have investigated its potential as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (OLEDs). The molecule's ability to undergo various post-synthetic modifications further enhances its versatility in this field.

Despite its numerous advantages, there are challenges associated with the large-scale production and commercialization of 1-(2-fluorophenyl)-3-phencyl-pyrazolamine (CAS No. 890764). One major concern is the cost-effectiveness of its synthesis, which currently relies on expensive catalysts and reagents. However, ongoing research into more sustainable and cost-effective synthetic routes is expected to address these issues in the near future.

In conclusion, 1-(2-fluorophenyl)-3-phencyl-pyrazolamine (CAS No. 890764-) represents a versatile and promising compound with applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in the development of novel drugs, agrochemicals, and materials. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various industries.